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Compound of Interest

Compound Name: 4-Bromothiobenzamide

Cat. No.: B1270958 Get Quote

Technical Guide: 4-Bromothiobenzamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromothiobenzamide, a

versatile building block in organic synthesis with significant potential in medicinal chemistry.

This document outlines its chemical and physical properties, safety information, and detailed

experimental protocols for its synthesis.

Core Properties and Safety Information
4-Bromothiobenzamide, also known as p-bromothiobenzamide, is a yellow solid organic

compound.[1] Its key identifiers and physicochemical properties are summarized below for

easy reference.

Table 1: Chemical and Physical Properties of 4-Bromothiobenzamide
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Property Value Reference(s)

CAS Number 26197-93-3 [1]

Molecular Formula C₇H₆BrNS [1]

Molecular Weight 216.10 g/mol

Appearance Yellow solid [1]

Melting Point 139-146 °C [1]

Purity ≥ 97%

InChI
1S/C7H6BrNS/c8-6-3-1-5(2-4-

6)7(9)10/h1-4H,(H2,9,10)

InChI Key
AIPANIYQEBQYGC-

UHFFFAOYSA-N

SMILES String NC(=S)c1ccc(Br)cc1

Table 2: Safety and Hazard Information for 4-Bromothiobenzamide
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Hazard Information Details Reference(s)

GHS Pictogram GHS07 (Exclamation mark)

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed),

H317 (May cause an allergic

skin reaction)

Precautionary Statements
P280, P301 + P312 + P330,

P302 + P352

Hazard Classifications
Acute Toxicity 4 (Oral), Skin

Sensitization 1

Storage Class Code 11 (Combustible Solids)

Personal Protective Equipment
Dust mask type N95 (US),

Eyeshields, Gloves

Applications in Research and Development
4-Bromothiobenzamide is a valuable intermediate in various scientific fields:

Pharmaceutical Development: It serves as a crucial building block in the synthesis of diverse

pharmaceutical agents.[1] Thioamides, as a class, are recognized for their biological

activities.[2] The bromine atom on the phenyl ring enhances its reactivity, making it a suitable

candidate for developing novel therapeutic agents through reactions like nucleophilic

substitution.[1]

Agrochemical Chemistry: The compound is utilized in the formulation of agrochemicals, such

as pesticides and herbicides.[1]

Material Science: It is involved in the creation of new materials, including polymers and

coatings.[1]

Analytical Chemistry: It can function as a reagent in various analytical methods.[1]
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Experimental Protocols: Synthesis of 4-
Bromothiobenzamide
Two primary methods for the synthesis of 4-Bromothiobenzamide are presented below.

Method 1: One-Pot Synthesis from Aldehyde
This protocol outlines a general one-pot synthesis for thioamides starting from an aldehyde.

Experimental Protocol:

Dissolve the starting aldehyde or ketone (1.0 mmol) in dioxane (2 mL).

Add hydroxylamine hydrochloride (1.0 mmol), sodium acetate (1.0 mmol), and O,O-diethyl

dithiophosphoric acid (1.0 mmol) to the solution under a nitrogen atmosphere.[3]

Starting Materials Reaction Conditions

Aldehyde/Ketone (1.0 mmol)

One-Pot Synthesis

Hydroxylamine HCl (1.0 mmol) Sodium Acetate (1.0 mmol) O,O-diethyl dithiophosphoric acid (1.0 mmol) Dioxane (2 mL)

Solvent

Nitrogen Atmosphere

Atmosphere

Thioamide Product

Click to download full resolution via product page

Caption: One-pot synthesis of thioamides.

Method 2: Synthesis from 4-Bromobenzonitrile
This method provides a specific route to 4-Bromothiobenzamide starting from 4-

bromobenzonitrile.[2]
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Experimental Protocol:

Prepare a slurry of 70% sodium hydrogen sulfide hydrate (21.98 mmol) and magnesium

chloride hexahydrate (10.99 mmol) in DMF (40 mL).[2]

Add 4-Bromobenzonitrile (11.0 mmol) to the slurry.[2]

Stir the mixture at room temperature for 2 hours.[2]

Pour the resulting mixture into water (100 mL) to precipitate the solid product.[2]

Collect the precipitated solid by filtration.[2]

Resuspend the product in 1 N HCl (50 ml) and stir for an additional 30 minutes.[2]

Filter the product and wash it with an excess of water.[2]

Recrystallize the final product from chloroform to obtain crystals suitable for analysis.[2]
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Prepare Slurry:
70% NaHS hydrate (21.98 mmol)

MgCl2·6H2O (10.99 mmol)
in DMF (40 mL)

Add 4-Bromobenzonitrile (11.0 mmol)

Stir at Room Temperature for 2 hours

Precipitate in Water (100 mL)

Filter to Collect Solid

Resuspend in 1N HCl (50 mL)
Stir for 30 minutes

Filter and Wash with Water

Recrystallize from Chloroform

4-Bromothiobenzamide Crystals

Click to download full resolution via product page

Caption: Synthesis of 4-Bromothiobenzamide.
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Biological Significance and Future Directions
While specific signaling pathways for 4-Bromothiobenzamide are not extensively

documented, the broader class of thioamides exhibits a wide spectrum of biological activities.

[2] For instance, the related compound 4-(4-bromophenyl)-thiosemicarbazide has shown

antibacterial activity, with its efficacy potentially linked to the electron density on the

thiosemicarbazide chain.[4] The unique structural features of 4-Bromothiobenzamide,

including the reactive thioamide group and the bromine substituent, make it an attractive

scaffold for the design and synthesis of novel therapeutic agents. Further research into its

biological mechanisms of action and potential therapeutic applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 4-Bromothiobenzamide - PMC [pmc.ncbi.nlm.nih.gov]

3. 4-BROMO-THIOBENZAMIDE synthesis - chemicalbook [chemicalbook.com]

4. Biological activity of 4-(4-bromophenyl)-thiosemicarbazide - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [4-Bromothiobenzamide CAS number and properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270958#4-bromothiobenzamide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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